![molecular formula C20H28N2O3 B5334483 4-benzyl-3-ethyl-1-(4-methyl-2-oxopentanoyl)-1,4-diazepan-5-one](/img/structure/B5334483.png)
4-benzyl-3-ethyl-1-(4-methyl-2-oxopentanoyl)-1,4-diazepan-5-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-benzyl-3-ethyl-1-(4-methyl-2-oxopentanoyl)-1,4-diazepan-5-one, also known as Ro5-4864, is a synthetic compound that belongs to the class of benzodiazepine receptor ligands. It was first synthesized in the 1980s and has been extensively studied for its potential applications in scientific research.
Mechanism of Action
The exact mechanism of action of 4-benzyl-3-ethyl-1-(4-methyl-2-oxopentanoyl)-1,4-diazepan-5-one is not fully understood, but it is thought to act as a positive allosteric modulator of PBRs. This means that it enhances the activity of PBRs in response to their natural ligands, such as neurosteroids and porphyrins.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects, including the modulation of mitochondrial function, the regulation of immune response, and the promotion of neurosteroidogenesis. It has also been implicated in the regulation of cell proliferation and apoptosis.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 4-benzyl-3-ethyl-1-(4-methyl-2-oxopentanoyl)-1,4-diazepan-5-one in laboratory experiments is its high selectivity for PBRs, which allows for specific modulation of their activity. However, its low potency and solubility can be limiting factors in certain experimental settings.
Future Directions
There are several potential future directions for research on 4-benzyl-3-ethyl-1-(4-methyl-2-oxopentanoyl)-1,4-diazepan-5-one and its applications. These include the development of more potent and selective PBR ligands, the investigation of its role in neurodegenerative diseases, and the exploration of its potential therapeutic applications in cancer and autoimmune disorders.
Synthesis Methods
4-benzyl-3-ethyl-1-(4-methyl-2-oxopentanoyl)-1,4-diazepan-5-one can be synthesized using a multi-step process that involves the condensation of 3-ethyl-4-(phenylmethylidene)oxazol-5(4H)-one with 4-methyl-2-oxopentanoic acid and subsequent reduction of the resulting intermediate with sodium borohydride. The final product is obtained after purification using column chromatography.
Scientific Research Applications
4-benzyl-3-ethyl-1-(4-methyl-2-oxopentanoyl)-1,4-diazepan-5-one has been widely used as a research tool to study the function and pharmacology of the peripheral benzodiazepine receptor (PBR). PBRs are located in the outer mitochondrial membrane and are involved in a variety of cellular processes, including steroidogenesis, apoptosis, and immune response. This compound has been shown to bind selectively to PBRs and can be used to modulate their activity.
Properties
IUPAC Name |
1-(4-benzyl-3-ethyl-5-oxo-1,4-diazepan-1-yl)-4-methylpentane-1,2-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H28N2O3/c1-4-17-14-21(20(25)18(23)12-15(2)3)11-10-19(24)22(17)13-16-8-6-5-7-9-16/h5-9,15,17H,4,10-14H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CJNZUQMYITWRIX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1CN(CCC(=O)N1CC2=CC=CC=C2)C(=O)C(=O)CC(C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H28N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
344.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.